Cas no 2754-32-7 (1,4-Bis(hydroxydimethylsilyl)benzene)

• Product Name: 1,4-Bis(hydroxydimethylsilyl)benzene
• CAS No: 2754-32-7
• MF: C₁₀H₁₈O₂Si₂
• MW: 226.419724941254
• MDL: MFCD00039516
• CID: 43389
• PubChem ID: 75989
• Update Time: 2025-04-18

1,4-Bis(hydroxydimethylsilyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Phenylenebis(dimethylsilanol)
• 1,4-BIS(HYDROXYDIMETHYLSILYL)BENZENE
• hydroxy-[4-[hydroxy(dimethyl)silyl]phenyl]-dimethylsilane
• 1,4 Bis(dimethylhydroxysilyl)benzene
• 1,4-Bis(dimethylhydroxysilyl)benzene
• 1,4-bis-(dimethyloxysilyl)-benzene
• AMTSi068
• dimethyl-(4-dimethylhydroxysilyl)phenylsilanol
• p-bis(dimethyl-hydroxi-silil)benzene-d0
• p-Bis(dimethylhydroxysilyl)benzene
• p-Phenylenebis(dimethylsilanol)
• Tetra-Si-methyl-Si,Si'-p-phenylen-bis-silanol
• tetra-Si-methyl-Si,Si'-p-phenylene-bis-silanol
• 1,4-Di(dimethylhydroxysilyl)benzene
• NSC 83943
• p-Bis(hydroxydimethylsilyl)benzene
• Silanol,1,4-phenylenebis[dimethyl- (9CI)
• Silanol, p-phenylenebis[dimethyl- (7CI,8CI)
• Silanol, p-phenylenebis(dimethyl-
• NS00049025
• FT-0705390
• Silanol, 1,1'-(1,4-phenylene)bis[1,1-dimethyl-
• C10H18O2Si2
• Silanol,4-phenylenebis[dimethyl-
• Silanol, p-phenylenebis[dimethyl-
• DTXSID1062625
• NSC83943
• NSC-83943
• 2-Benzothiazolamine, 5,7-difluoro-
• EINECS 220-405-8
• 1,4-Bis-(hydroxydimethylsilyl)benzene
• 1,4-bis(dimethylhydroxysilyl)-benzene
• [4-(hydroxydimethylsilyl)phenyl]dimethylsilanol
• SY249094
• AMY28792
• MFCD00039516
• AKOS015901503
• 2754-32-7
• 1,4-Bis(hydroxydimethylsilyl)benzene, 95%
• UNII-2H886KS3J3
• S01740
• AS-2195
• 2H886KS3J3
• A819112
• 1,4-bis(hydroxydimethylsilyl) benzene
• NCIOpen2_004542
• CS-0320567
• SCHEMBL235602
• Silanol, 1,4-phenylenebis[dimethyl-
• YBNBOGKRCOCJHH-UHFFFAOYSA-N
• 1,1'-(1,4-Phenylene)bis[1,1-dimethylsilanol]
• Silanol, 1,4-phenylenebis(dimethyl-
• Silanol, 1,1'-(1,4-phenylene)bis(1,1-dimethyl-
• 1,4-Bis(Hydroxydimethylsilyl)Benzene, Tech-95
• 1,4-Bis(hydroxydimethylsilyl)benzene

• MDL： MFCD00039516
• Inchi： 1S/C10H18O2Si2/c1-13(2,11)9-5-7-10(8-6-9)14(3,4)12/h5-8,11-12H,1-4H3
• InChI Key： YBNBOGKRCOCJHH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=CC=1)[Si](C)(C)O)O

Computed Properties

• Exact Mass: 226.08500
• Monoisotopic Mass: 226.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 133-136 ºC
• Boiling Point: 289.6±36.0 °C at 760 mmHg
• Flash Point: >110°C
• Refractive Index: 1.505
• PSA: 40.46000
• LogP: 0.49540
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,4-Bis(hydroxydimethylsilyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents